Ethyl 2-(pyrrolidin-1-yl)acetate
Cat. No. B1266362
Key on ui cas rn:
22041-19-6
M. Wt: 157.21 g/mol
InChI Key: IIIBKVMTKMLDFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447091B2
Procedure details
To a solution of pyrrolidine (1.2 g, 16.3 mmol, 1.0 eq) in DMF were added K2CO3 (5.63 g, 40.7 mmol, 2.5 eq.) and ethyl 2-bromoacetate (1.73 g, 24.4 mmol, 1.5 eq.). The mixture was stirred at RT for 16 h and quenched and extracted as in Intermediate Example 5(a). The solvent was distilled off to afford the product in 80% yield (2 g). LC-MS (ESI): Calculated mass: 157.2; Observed mass 158.1 [M+H]+ (rt: 0.2 min).
Yield
80%
Identifiers
|
REACTION_CXSMILES
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[NH:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.C([O-])([O-])=O.[K+].[K+].Br[CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15]>CN(C=O)C>[N:1]1([CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15])[CH2:5][CH2:4][CH2:3][CH2:2]1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
|
1.2 g
|
|
Type
|
reactant
|
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Smiles
|
N1CCCC1
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Name
|
|
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Quantity
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5.63 g
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Type
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reactant
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Name
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|
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Quantity
|
1.73 g
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|
Type
|
reactant
|
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Smiles
|
BrCC(=O)OCC
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at RT for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
quenched
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted as in Intermediate Example 5(a)
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DISTILLATION
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Type
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DISTILLATION
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Details
|
The solvent was distilled off
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to afford the product in 80% yield (2 g)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Observed mass 158.1 [M+H]+ (rt: 0.2 min)
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|
Duration
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0.2 min
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
|
|
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Type
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|
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Smiles
|
N1(CCCC1)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 80% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
